Cas no 1186194-97-7 (Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1))

• Product Name: Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1)
• CAS No: 1186194-97-7
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• MDL: MFCD12547040
• CID: 5215911
• Update Time: 2026-03-06

Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(2-Trifluoromethylphenoxy)acetamidine hydrochloride
• 2-(2-Trifluoromethyl-phenoxy)-acetamidine hydrochloride
• Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1)

• MDL： MFCD12547040
• Inchi： 1S/C9H9F3N2O.ClH/c10-9(11,12)6-3-1-2-4-7(6)15-5-8(13)14;/h1-4H,5H2,(H3,13,14);1H
• InChI Key： ZIWQRVPQUPWWJC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1OCC(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Topological Polar Surface Area: 59.1

Additional information on Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1)

Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1) and CAS No. 1186194-97-7: A Comprehensive Overview

Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1), identified by the CAS number 1186194-97-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The presence of a trifluoromethyl group in its structure contributes to its unique chemical properties and enhances its potential as a pharmacological agent.

The hydrochloride salt form of this compound, specifically the 1:1 ratio, ensures enhanced stability and solubility, which are critical factors for its formulation and application in various therapeutic contexts. The Ethanimidamide moiety itself is known for its ability to interact with biological targets in a manner that can modulate cellular processes. This interaction is often the basis for its therapeutic effects, which can range from anti-inflammatory to anticancer properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of a trifluoromethyl group into molecular structures has been shown to improve metabolic stability, binding affinity, and overall pharmacological efficacy. In the case of Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1), these properties make it an attractive candidate for further development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have demonstrated that molecules containing the Ethanimidamide scaffold can inhibit key enzymes involved in inflammatory pathways. This has led to investigations into its use as an anti-inflammatory agent, with preliminary results showing promising activity in preclinical models. The hydrochloride salt form further enhances these properties by improving bioavailability and reducing degradation rates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of a molecule, thereby affecting its interactions with biological targets. In Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1), the trifluoromethyl group plays a crucial role in modulating its pharmacokinetic profile. This group not only enhances binding affinity but also contributes to resistance against metabolic degradation, ensuring longer-lasting therapeutic effects.

In addition to its anti-inflammatory potential, Ethanimidamide has shown promise in other therapeutic areas. Research indicates that it may have anticancer properties due to its ability to interfere with critical signaling pathways involved in tumor growth and progression. The structural features of this compound allow it to bind to specific targets within cancer cells, effectively inhibiting their proliferation and promoting apoptosis.

The synthesis and characterization of Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1), have been subjects of detailed study. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structural integrity of this compound.

The pharmacological evaluation of Ethanimidamide has revealed several key findings that underscore its therapeutic potential. In vitro studies have demonstrated its ability to inhibit enzymes such as cyclooxygenase-2 (COX-2), which is a major target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, it has shown activity against kinases involved in cancer cell signaling pathways, making it a versatile candidate for multiple therapeutic applications.

The development of new drugs often involves a multi-step process that includes preclinical testing and clinical trials. Ethanimidamide is no exception, with ongoing studies aimed at evaluating its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on dosing regimens, side effects, and overall therapeutic benefit. Preliminary results from these trials are expected to provide valuable insights into the potential use of this compound in treating various diseases.

The impact of fluorinated compounds on drug development cannot be ignored. The unique properties imparted by fluorine atoms have led to the discovery and development of numerous successful drugs over the years. Ethanimidamide exemplifies this trend by leveraging fluorine-containing moieties to enhance its pharmacological profile. As research continues, it is likely that more compounds like Ethanimidamide will emerge as valuable therapeutic agents.

In conclusion, Ethanimidamide, 2-[2-(trifluoromethyl)phenoxy]-, hydrochloride (1:1), identified by CAS number 1186194-97-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. With ongoing studies exploring its potential applications in treating inflammation and cancer, this compound holds great promise for improving patient outcomes.